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Compound of Interest

Compound Name: 1-Hexen-3-OL

Cat. No.: B1581649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-hexen-3-ol, a key component

of green leaf volatiles (GLVs), and its role in plant signaling and defense. Detailed protocols for

its analysis and application in research settings are also included.

Introduction
1-Hexen-3-ol is a C6 alcohol that, along with other GLVs, is rapidly released by plants upon

mechanical damage or herbivore attack. It is a significant contributor to the characteristic

"green" odor of freshly cut grass and leaves. Beyond its scent, 1-hexen-3-ol functions as a

crucial signaling molecule in plant defense, mediating both direct and indirect defense

responses, as well as plant-plant communication. Its diverse biological activities, including

antimicrobial and insect-repellent properties, make it a compound of interest for agricultural and

potential pharmaceutical applications.
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Property Value Reference

Molecular Formula C₆H₁₂O [1][2]

Molecular Weight 100.16 g/mol [1][2]

CAS Number 4798-44-1 [1][2]

Appearance
Colorless to slightly yellow

liquid

Odor Ethereal, green, rummy [3]

Boiling Point 134–135 °C

Flash Point 33.89 °C [3]

Solubility
Slightly soluble in water;

soluble in alcohol
[3]

Biological Activity and Applications
1-Hexen-3-ol exhibits a range of biological activities, making it a versatile tool in various

research fields.

Plant Defense Activation
Exposure of plants to 1-hexen-3-ol can induce the expression of defense-related genes,

priming the plant for a more robust and rapid response to subsequent herbivore or pathogen

attacks. In maize, for instance, (Z)-3-hexenol has been shown to induce the transcription of

several defense genes.[4] This signaling role is often synergistic with other plant hormones,

such as ethylene.

Insect Behavior Modification
1-Hexen-3-ol can act as both an attractant and a repellent for different insect species. It plays

a role in tritrophic interactions by attracting natural enemies of herbivores.[5] For example, it

can attract parasitic wasps to plants infested with caterpillars. Conversely, it can also deter

feeding by certain herbivores.
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Antimicrobial Properties
Emerging research suggests that 1-hexen-3-ol possesses antimicrobial properties against

various plant pathogens. This direct defense mechanism can contribute to the overall protective

effect of GLVs.

Quantitative Data Summary
The following tables summarize quantitative data on the effects of 1-hexen-3-ol from various

studies.

Table 1: Induction of Defense Gene Transcripts in Maize by (Z)-3-Hexenol

Gene Function
Fold Induction (vs.
Control)

hpl Hydroperoxide lyase >10

fps
Farnesyl pyrophosphate

synthase
~4

pal Phenylalanine ammonia-lyase ~3

lox Lipoxygenase ~5

igl
Indole-3-glycerol phosphate

lyase
~2

mpi Maize proteinase inhibitor ~2

Data adapted from a study on Zea mays exposed to 50 nmol of (Z)-3-hexenol.[4]

Table 2: Behavioral Response of Insects to 1-Hexen-3-ol
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Insect Species Type of Response Experimental Observation

Cotesia glomerata (Parasitic

Wasp)
Attraction

Increased attraction to plants

treated with (Z)-3-hexenyl

acetate, a derivative of (Z)-3-

hexen-1-ol.

Ostrinia furnacalis (Asian Corn

Borer)
Repellence

Neonate larvae exhibit

repellent behavior to synthetic

(Z)-3-hexenol.[5]

Callosobruchus chinensis

(Adzuki Bean Weevil)
Attraction

Elicits strong antennal

responses and attracts both

males and females.[6]

Signaling Pathways
1-Hexen-3-ol is involved in complex signaling networks within plants, primarily interacting with

the jasmonic acid (JA) and ethylene (ET) pathways.

Linolenic Acid Lipoxygenase (LOX) 13-Hydroperoxy-
linolenic Acid Hydroperoxide Lyase (HPL) (Z)-3-Hexenal

Alcohol Dehydrogenase (ADH)

Isomerase

(Z)-3-Hexen-1-ol

(E)-2-Hexenal

Click to download full resolution via product page

Biosynthesis of (Z)-3-Hexen-1-ol from Linolenic Acid.
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Simplified Plant Defense Signaling Pathway Activated by 1-Hexen-3-ol.

Experimental Protocols
Protocol 1: Headspace Collection of 1-Hexen-3-ol from
Plant Tissue
This protocol describes the dynamic headspace collection of volatile organic compounds,

including 1-hexen-3-ol, from plant leaves.

Materials:

Intact plant or detached leaves

Glass collection chamber or oven bag[7]
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Volatile collection trap (e.g., tube with Tenax® TA or other suitable sorbent)

Vacuum pump or air pump

Flowmeter

Purified air source (e.g., compressed air passed through a charcoal filter)

Teflon tubing

Procedure:

Chamber Setup: Enclose the plant material within the glass chamber or oven bag. For

detached leaves, handle them gently to minimize unintended mechanical damage.

Airflow: Connect the purified air source to the inlet of the chamber and the volatile collection

trap to the outlet. Use a "push-pull" system for optimal collection.[8]

Flow Rate: Use a flowmeter to maintain a constant airflow through the chamber (e.g., 100-

500 mL/min, depending on the chamber size and plant material).

Collection: Pull the air from the chamber through the sorbent trap using a vacuum pump. The

collection time can range from a few minutes to several hours, depending on the expected

emission rates.

Sample Storage: After collection, cap the sorbent tube and store it at 4°C until analysis.

Plant Sample in
Collection Chamber

Volatile Collection Trap
(e.g., Tenax TA)Purified Air In

Vacuum Pump

GC-MS Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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